Cas no 1379360-58-3 (6-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid)

• Product Name: 6-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
• CAS No: 1379360-58-3
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD19706071
• CID: 3042804
• PubChem ID: 21976664
• Update Time: 2025-05-20

6-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid

• MDL： MFCD19706071
• Inchi： 1S/C8H5BrN2O2/c9-6-2-1-4-3-5(8(12)13)10-7(4)11-6/h1-3H,(H,10,11)(H,12,13)
• InChI Key： KVEARZKPFHWGAS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=C(C(=O)O)NC2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid

6-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS No. 1379360-58-3): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

6-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS No. 1379360-58-3) is a versatile compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and pharmacological properties. The presence of the bromine substituent and the carboxylic acid group makes it an attractive scaffold for the development of novel therapeutic agents.

The chemical structure of 6-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid is characterized by a fused pyrrole and pyridine ring system, with a bromine atom at the 6-position and a carboxylic acid group at the 2-position. This unique arrangement provides a robust platform for further functionalization and modification, enabling researchers to explore a wide range of derivatives with enhanced biological activities.

In recent years, there has been growing interest in the synthesis and biological evaluation of 6-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid. Several synthetic routes have been developed to access this compound efficiently. One notable method involves the sequential reactions of 2-bromopyridine with an appropriate pyrrole derivative, followed by carboxylation to introduce the carboxylic acid group. These synthetic strategies have been optimized to achieve high yields and purity, making the compound readily available for further studies.

The biological activities of 6-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid have been extensively investigated in various contexts. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the activity of specific kinases involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 6-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid has also shown promising anti-cancer activity. Preclinical studies have indicated that it can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival. These findings have sparked interest in its potential as a lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 6-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid have also been studied to understand its behavior in biological systems. Research has shown that it exhibits favorable solubility and stability profiles, which are crucial for its effective delivery and bioavailability. Furthermore, its low toxicity profile makes it a suitable candidate for further preclinical and clinical evaluation.

To enhance its therapeutic potential, researchers are actively exploring various modifications to the core structure of 6-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid. These modifications aim to improve its pharmacological properties, such as potency, selectivity, and pharmacokinetic behavior. For example, substituting different functional groups at various positions on the pyrrole and pyridine rings can lead to derivatives with enhanced biological activities.

In conclusion, 6-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS No. 1379360-58-3) is a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.